Cas no 2138277-43-5 (6-Butyl-2-hydroxyquinoline-3-carbonitrile)

• Product Name: 6-Butyl-2-hydroxyquinoline-3-carbonitrile
• CAS No: 2138277-43-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 6349623
• PubChem ID: 165749061
• Update Time: 2025-06-15

6-Butyl-2-hydroxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138277-43-5
• 6-butyl-2-hydroxyquinoline-3-carbonitrile
• EN300-734679
• 6-Butyl-2-hydroxyquinoline-3-carbonitrile

• Inchi： 1S/C14H14N2O/c1-2-3-4-10-5-6-13-11(7-10)8-12(9-15)14(17)16-13/h5-8H,2-4H2,1H3,(H,16,17)
• InChI Key： HFXBHVGYPGSXII-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC2=C(C=CC(=C2)CCCC)N1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-Butyl-2-hydroxyquinoline-3-carbonitrile

Comprehensive Overview of 6-Butyl-2-hydroxyquinoline-3-carbonitrile (CAS No. 2138277-43-5): Properties, Applications, and Innovations

6-Butyl-2-hydroxyquinoline-3-carbonitrile (CAS No. 2138277-43-5) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and material science research. The compound's unique molecular structure, featuring a butyl side chain and a hydroxyquinoline core, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its photophysical properties, chelating ability, and bioactivity, aligning with trends in drug discovery and functional materials.

One of the most searched topics related to 6-Butyl-2-hydroxyquinoline-3-carbonitrile is its role in antimicrobial agents and anticancer research. Recent studies highlight its efficacy as a scaffold for designing inhibitors targeting specific enzymes or pathways. For instance, derivatives of this compound have shown promise in modulating kinase activity, a hot topic in oncology. Additionally, its fluorescence properties make it valuable for developing sensors and imaging probes, addressing the growing demand for non-invasive diagnostic tools.

From a synthetic chemistry perspective, CAS No. 2138277-43-5 is often discussed in forums and publications for its regioselective functionalization potential. The cyano and hydroxyl groups offer reactive sites for further modifications, enabling the creation of libraries of derivatives. This adaptability resonates with the high-throughput screening trend in drug development, where rapid diversification of core structures is critical. Moreover, its stability under various conditions makes it suitable for green chemistry applications, a priority for sustainable industrial processes.

In material science, 6-Butyl-2-hydroxyquinoline-3-carbonitrile is explored for its metal-chelating properties, particularly in OLEDs (organic light-emitting diodes) and photovoltaic cells. Its ability to form complexes with transition metals enhances device efficiency, a key focus in renewable energy technologies. Searches for "quinoline-based electronic materials" often cite this compound as a candidate for next-generation optoelectronic devices, reflecting its cross-disciplinary relevance.

For researchers seeking CAS No. 2138277-43-5 suppliers or synthesis protocols, it's essential to note that the compound requires precise handling to maintain purity. Analytical techniques like HPLC and NMR are commonly employed for quality control. The compound's solubility in organic solvents such as DMSO and ethanol further expands its utility in lab-scale and industrial applications. As interest in tailor-made quinoline derivatives grows, this compound remains a cornerstone for innovation.

In summary, 6-Butyl-2-hydroxyquinoline-3-carbonitrile (CAS No. 2138277-43-5) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability, coupled with emerging applications in biotechnology and energy storage, ensures its continued relevance. Future research may unlock novel derivatives, reinforcing its position as a critical building block in modern science.